Cas no 54001-13-7 (4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid)

• Product Name: 4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid
• CAS No: 54001-13-7
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD01935999
• CID: 383188
• PubChem ID: 2763625
• Update Time: 2025-04-19

4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid
• 4-methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylate
• 4-METHYL-2-(4-METHYLPHENYL)-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 4-methyl-2-p-tolylthiazole-5-carboxylic acid
• 4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-carboxylic acid
• 4-Methyl-2-(4-methylphenyl)thiazole-5-carboxylicacid
• 4-methyl-2-p-tolylthiazol-5-carboxylic acid
• HMS2655I13
• 4-Methyl-2-(p-tolyl)thiazole-5-carboxylicacid
• EN300-186511
• CHEMBL1519864
• F3284-7859
• MFCD01935999
• 4-Methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylic acid, AldrichCPR
• 54001-13-7
• Z227975112
• CS-0237700
• MLS000735996
• 2G-391S
• AKOS000273688
• 4-Methyl-2-(4-methylphenyl)thiazole-5-carboxylic acid
• FT-0680198
• SCHEMBL892234
• J-515703
• SMR000338546
• AJUWPIKGVOGPRL-UHFFFAOYSA-N
• 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-
• ALBB-015468
• STL466144
• G30052

• MDL： MFCD01935999
• Inchi： 1S/C12H11NO2S/c1-7-3-5-9(6-4-7)11-13-8(2)10(16-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： AJUWPIKGVOGPRL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 233.05100
• Monoisotopic Mass: 233.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.278
• Melting Point: 262-263,5°C
• Boiling Point: 428.6°Cat760mmHg
• Flash Point: 213°C
• Refractive Index: 1.617
• PSA: 78.43000
• LogP: 3.12510
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives